Octenylsuccinic acid

Biopolymer modification Reaction efficiency Degree of substitution

Researchers need OSA free acid with verified chain-length specificity for biopolymer modification. This C8 alkenyl-substituted dicarboxylic acid avoids the aggregation issues of C12 homologs while providing higher reaction efficiency (59-95%). - **Key applications:** OSA-modified starch (FDA GRAS up to 3%) for drug release; OSG micelles with 880-fold curcumin solubility increase (CMC 0.039-0.206 mg/mL). - **Supply advantage:** Consistent DS control for tunable performance; hydrolytically stable free acid form. - **Procurement:** Available in research to kg scales with rapid dispatch.

Molecular Formula C12H20O4
Molecular Weight 228.28 g/mol
CAS No. 171599-76-1
Cat. No. B12332674
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameOctenylsuccinic acid
CAS171599-76-1
Molecular FormulaC12H20O4
Molecular Weight228.28 g/mol
Structural Identifiers
SMILESCCCCCCC=CC(CC(=O)O)C(=O)O
InChIInChI=1S/C12H20O4/c1-2-3-4-5-6-7-8-10(12(15)16)9-11(13)14/h7-8,10H,2-6,9H2,1H3,(H,13,14)(H,15,16)/b8-7+
InChIKeyKCYQMQGPYWZZNJ-BQYQJAHWSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 25 g / 100 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Octenylsuccinic Acid Technical Profile


Octenylsuccinic acid (OSA; CAS 28805-58-5/171599-76-1; C12H20O4; MW 228.28 g/mol) is an alkenyl-substituted dicarboxylic acid that serves as the functional monomer for octenylsuccinic anhydride (OSAn) derivatives and as the hydrolyzed form of the anhydride . OSA is amphiphilic due to its hydrophobic C8 alkenyl chain and hydrophilic dicarboxylate headgroup, enabling surfactant-like interfacial activity [1]. The compound is primarily encountered as the active moiety in OSA-modified biopolymers, with the free acid form relevant for applications where hydrolytic stability under aqueous processing conditions is required [2]. The octenyl chain length (C8) represents a critical design parameter that distinguishes it from shorter-chain succinates (insufficient hydrophobicity for effective emulsification) and longer-chain homologs (excessive hydrophobicity limiting water dispersibility) [3].

1
Functional monomer for OSAn derivatives and modified biopolymers
2
Amphiphilic C8 chain design supports surfactant-like interfacial activity
3
Free acid form offers hydrolytic stability in aqueous processing

Octenylsuccinic Acid Substitution Limitations


Octenylsuccinic acid and its anhydride derivatives cannot be simply interchanged with other alkenyl succinates due to chain-length-dependent differences in three critical performance parameters: reaction efficiency during biopolymer modification, critical aggregation concentration (CAC), and emulsification droplet size control. Direct comparative studies demonstrate that octenyl (C8) derivatives exhibit higher synthetic reaction efficiency (59-95%) than dodecenyl (C12) derivatives [1], while dodecenyl derivatives produce smaller emulsion droplets but require higher hydrophobe content for minimum droplet size [2]. Additionally, the critical aggregation concentration decreases with increasing alkenyl chain length, with OSA derivatives showing significantly higher CAC values than DDSA derivatives—meaning OSA-modified materials remain monomeric at higher concentrations before self-assembly, a property that can be either advantageous or limiting depending on the intended application [1]. The FDA GRAS approval specifically applies to octenyl succinic anhydride-modified starch prepared with up to 3% OSA, not to other alkenyl chain-length variants [3]. Furthermore, the free acid form (octenylsuccinic acid) offers distinct advantages over the anhydride form (OSAn) in aqueous processing environments where premature hydrolysis must be avoided or where direct carboxylic acid functionality is required for salt formation or further conjugation chemistry [4]. These multidimensional performance variations preclude direct material substitution without reformulation and revalidation.

Chain length Shorter (C6) succinates may lack sufficient hydrophobicity for effective emulsification.
Chain length Longer (C12) dodecenyl derivatives can reduce water dispersibility and alter self-assembly concentration.
Form Anhydride forms may hydrolyze prematurely in aqueous environments; free acid may be preferred for salt formation or conjugation.
Regulatory FDA GRAS recognition applies specifically to OSA-modified starch (≤3% OSA), not to other alkenyl chain lengths.

Octenylsuccinic Acid Differentiation Evidence


OSA vs. DDSA Reaction Efficiency

In the synthesis of hydrophobically modified inulin biosurfactants, octenyl succinic anhydride (OSA) derivatives demonstrated consistently higher reaction efficiency compared to dodecenyl succinic anhydride (DDSA) derivatives. The reaction efficiency for OSA modification ranged from 59% to 95%, while DDSA modification yielded lower efficiencies under identical aqueous reaction conditions [1]. This efficiency differential translates to lower reagent consumption and reduced purification burden for OSA-based processes.

Reaction efficiency
Head-to-head
OSA 59–95% vs. DDSA lower efficiency
Reported higher synthetic efficiency supports process evaluation
Aqueous inulin derivatization; GPC, NMR
Biopolymer modification Reaction efficiency Degree of substitution

CAC: Chain-Length-Dependent Self-Assembly

The critical aggregation concentration (CAC) of alkenyl succinate-modified inulins is strongly chain-length dependent. OSA (C8) derivatives exhibit significantly higher CAC values compared to DDSA (C12) derivatives, meaning OSA-modified materials remain in a non-aggregated state at higher concentrations before self-assembly initiates [1]. For OSA (12%) derivatives, hydrodynamic radii of 13 nm in water and 7 nm in 0.1 M NaNO3 were observed by DLS, compared to 30 nm for DDSA (12%) derivatives in both media—a 2-4× difference in aggregate size [1].

Aggregate size
Head-to-head
OSA-inulin 13 nm vs. DDSA-inulin 30 nm in water
Smaller aggregates may offer formulation flexibility
12 mol% modification; DLS data
Self-assembly Critical micelle concentration Hydrophobic modification

Emulsion Droplet Size: Octenyl vs. Dodecenyl

In a systematic study of octenyl- and dodecenyl-succinylated inulins, dodecenyl (C12) derivatives produced emulsions with smaller droplet sizes than octenyl (C8) derivatives when stabilizing 15% w/v medium chain triglyceride oil-in-water emulsions. Approximately 2% modified inulin was required to stabilize emulsions, with minimum droplet size achieved when hydrophobe content exceeded 8 mol% for both derivatives [1]. Notably, both OSA- and DDSA-inulin emulsions (except OSA-inulin with low degree of modification) maintained stability for up to 21 days at both room temperature and 50°C [1].

Emulsion droplet
Head-to-head
OSA-inulin larger droplets than DDSA; both stable 21 d at 50°C
Coarser emulsion with comparable thermal stability
15% MCT; 2% inulin; >8 mol% hydrophobe
Emulsification Droplet size distribution Oil-in-water emulsion

Critical Micelle Concentration of OSA-Oat β-Glucan

Octenylsuccinate oat β-glucan (OSG) self-assembles into spherical micelles in water with sizes ranging from 175 to 600 nm and negative zeta-potential. The critical micelle concentration (CMC) of OSG varies from 0.206 to 0.039 mg/mL, depending on the degree of substitution (DS) and weight-average molecular weight (Mw) of the oat β-glucan backbone [1]. OSG micelles enhanced curcumin solubility by 880-fold in aqueous solution, demonstrating potent hydrophobic payload delivery capacity [1].

CMC range
Class-level
OSG 0.039–0.206 mg/mL; curcumin solubility enhanced 880×
Reported self-assembly supports solubilization research
DS and Mw dependent; oat β-glucan derivative
Micelle formation CMC Hydrophobic nutrient delivery

OSA-Starch Controlled Drug Release

Octenyl succinate cassava starch derivatives with varying degree of substitution (DS) were evaluated as controlled-release matrices for theophylline. In vitro drug release rate was significantly correlated with DS of the modified starch, with higher DS OSA-starch matrices providing more sustained drug release [1]. DS values ranging from 0.002 to 0.021 were achieved via microwave-assisted solid-state synthesis using response surface methodology optimization [1]. FTIR and DSC studies confirmed good drug-excipient compatibility between OSA starch matrix and theophylline [1].

Sustained release
Class-level
Higher DS OSA-starch slows theophylline release (Higuchi model)
DS-tunable release profile may support excipient research
DS 0.002–0.021; in vitro tablet study
Controlled release Pharmaceutical excipient Degree of substitution

GI Stability of OSA-Starch Nanoparticles

OSA-modified waxy rice starch nanoparticles (<50 nm) demonstrated enhanced gastrointestinal stability in sequential digestion using the INFOGEST in vitro method. Gastro-kinetic studies revealed reduced digestibility constant in the oral-gastric phase, with significantly enhanced kinetic constant values in the intestinal phase, indicating sustained stability throughout the GI tract [1]. Higher DS OSA-modified starches exhibited more rigid and compact surface structures, providing superior protection against biochemical conditions in stomach fluid [1].

GI digestibility
Class-level
Higher DS OSA-starch reduces gastric digestibility; enhances intestinal phase
Reported GI stability context for nanoparticle delivery research
Waxy rice starch; sonochemical modification; INFOGEST model
Digestive stability Nanoparticle Bioactive delivery

Octenylsuccinic Acid Application Scenarios


Controlled-Release Oral Solid Dosage Forms

Based on in vitro drug release evidence, OSA-modified cassava starch matrices with higher degree of substitution (DS 0.002-0.021) provide tunable sustained release of theophylline, with release kinetics following the Higuchi model [1]. This application scenario is optimal for pharmaceutical formulators seeking a naturally-derived, biodegradable controlled-release excipient as an alternative to synthetic polymers like HPMC, particularly where DS adjustment can be used to dial in target release profiles. The confirmed drug-excipient compatibility via FTIR and DSC further supports formulation stability [1].

Nutraceutical Delivery of Hydrophobic Bioactives

Octenylsuccinate-modified oat β-glucan (OSG) self-assembles into micelles (175-600 nm) with CMC values from 0.039-0.206 mg/mL, achieving 880-fold enhancement of curcumin solubility [2]. This application is indicated for nutraceutical and functional food developers seeking to incorporate poorly water-soluble bioactives (e.g., curcuminoids, CoQ10, fat-soluble vitamins) into aqueous formulations. The tunable CMC via degree of substitution allows customization of payload release threshold for specific product matrices [2].

Thermal-Stable Emulsification

OSA-modified inulin emulsifiers (2% concentration, >8 mol% hydrophobe content) stabilize 15% w/v oil-in-water emulsions with droplet stability maintained for up to 21 days at both room temperature and 50°C [3]. This application scenario is appropriate when thermal stability during processing and storage is a critical quality attribute, and when larger droplet size (vs. DDSA derivatives) is acceptable or desired for product texture, opacity, or mouthfeel [3]. The FDA GRAS status of OSA-modified starch (<3% OSA) provides a regulatory pathway for food applications [4].

GI-Stable Nanoparticle Delivery

OSA-modified waxy rice starch nanoparticles (<50 nm) demonstrate reduced digestibility in gastric conditions with sustained release kinetics in the intestinal phase, as quantified by INFOGEST in vitro digestion studies [5]. This application scenario is optimal for oral delivery of acid-labile bioactives (probiotics, enzymes, sensitive pharmaceuticals) requiring gastric bypass and targeted intestinal release. Higher DS OSA-modified starches provide more compact surface structures and superior gastric protection [5].

Application
Selection Property
Validation Focus
Controlled-release oral solid dosage research
Degree of substitution control
In vitro release kinetics, drug–excipient compatibility
Hydrophobic bioactive solubilization studies
Self-assembly and CMC tunability
Aqueous solubility enhancement, micelle characterization
Thermal-stable emulsion research
Emulsion droplet stability at elevated temperature
Droplet size distribution, long-term thermal stability
GI-stable nanoparticle delivery research
Digestive stability and enzymatic resistance
In vitro gastrointestinal digestion profile, nanoparticle integrity
Quote Request

Request a Quote for Octenylsuccinic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.